Cas no 2227811-53-0 ((2S)-2-amino-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-ol
• CAS No: 2227811-53-0
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5894198
• PubChem ID: 165684731
• Update Time: 2025-05-19

(2S)-2-amino-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-ol
• 2227811-53-0
• EN300-1863704

• Inchi： 1S/C12H15N3O/c1-15-12(10(13)8-16)7-11(14-15)9-5-3-2-4-6-9/h2-7,10,16H,8,13H2,1H3/t10-/m1/s1
• InChI Key： IXNIRRGQSMSYLT-SNVBAGLBSA-N
• SMILES： OC[C@H](C1=CC(C2C=CC=CC=2)=NN1C)N

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.1Ų

Additional information on (2S)-2-amino-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-ol

The Comprehensive Overview of (2S)-2-amino-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-ol

The compound (2S)-2-amino-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)ethan-1-ol with CAS No. 2227811530 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique stereochemistry and functional groups, which contribute to its diverse applications and potential in various research domains.

Recent studies have highlighted the importance of (2S)-configuration in determining the biological activity of this compound. The presence of an amino group and a pyrazole ring introduces significant versatility in its chemical reactivity and interactions with biological systems. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in drug discovery programs targeting neurodegenerative diseases and cancer.

The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is a key structural feature of this compound. Its aromaticity and ability to form hydrogen bonds make it an attractive moiety for medicinal chemists. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, which is crucial for its application in chiral environments such as enzyme inhibition studies.

In terms of pharmacokinetics, (2S)-amino alcohol derivatives like this compound have shown promising results in improving drug bioavailability. The hydroxyl group present in the molecule plays a critical role in enhancing solubility and permeability, making it an ideal candidate for oral drug delivery systems. Furthermore, its ability to undergo various post-translational modifications has been explored in the context of protein-protein interaction inhibitors.

From a materials science perspective, the compound's ability to form supramolecular assemblies has been leveraged in the development of novel nanomaterials. The pyrazole moiety has been shown to facilitate self-assembling properties, leading to the creation of stimuli-responsive materials with applications in sensors and drug delivery systems.

Recent computational studies using molecular dynamics simulations have provided deeper insights into the conformational flexibility of (2S)-amino alcohol derivatives. These findings have implications for understanding their binding affinities to target proteins and could pave the way for more effective drug design strategies.

In conclusion, (2S)-2-amino-2-(1-methyl3phenyl1Hpyrazol5yl)ethan1ol with CAS No. 2227811530 stands out as a versatile molecule with multifaceted applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and computational modeling, positions it as a valuable tool for future research and development endeavors.